Cas no 852543-97-6 (2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide)

2-(N-Benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide is a sulfonamide-based acetamide derivative characterized by its unique structural features, including a benzyl-substituted ethenesulfonamido group and a 4-cyanophenyl moiety. This compound is of interest in medicinal chemistry and organic synthesis due to its potential as a versatile intermediate for designing biologically active molecules. The presence of both sulfonamide and cyano functional groups enhances its reactivity, enabling applications in the development of enzyme inhibitors or receptor modulators. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. The compound's stability and synthetic accessibility further contribute to its utility in pharmaceutical research.

2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide structure

852543-97-6 structure

Product Name:2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide

CAS No:852543-97-6

MF:C₂₄H₂₁N₃O₃S

MW:431.50684428215

CID:6304851

PubChem ID:6212112

Update Time:2025-05-30

2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide
- EN300-26592257
- 852543-97-6
- Inchi： 1S/C24H21N3O3S/c25-17-21-11-13-23(14-12-21)26-24(28)19-27(18-22-9-5-2-6-10-22)31(29,30)16-15-20-7-3-1-4-8-20/h1-16H,18-19H2,(H,26,28)/b16-15+
- InChI Key： ZSMZAPIUKIYFCD-FOCLMDBBSA-N
- SMILES： S(/C=C/C1C=CC=CC=1)(N(CC(NC1C=CC(C#N)=CC=1)=O)CC1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 431.13036271g/mol
Monoisotopic Mass: 431.13036271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 8
Complexity: 745
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 98.6Å²

2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26592257-0.05g	2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide	852543-97-6	95.0%	0.05g	$212.0	2025-03-20

2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
3. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Additional information on 2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide

2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 852543-97-6, known as 2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines multiple functional groups, including a benzene ring, a sulfonamide group, and a cyanophenyl moiety. These features make it a promising candidate for various applications, particularly in drug discovery and development.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like 2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide. Researchers have employed advanced methodologies, such as Suzuki coupling and Stille coupling, to achieve high yields and purity. The integration of these techniques has not only facilitated the synthesis of this compound but also paved the way for the exploration of its biological activities.

One of the most intriguing aspects of 852543-97-6 is its potential as a therapeutic agent. Studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases and cancer. For instance, research published in *Nature Communications* highlights its ability to inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. Furthermore, preclinical trials have shown that N-(4-cyanophenyl)acetamide derivatives can modulate key signaling pathways involved in tumor growth and metastasis.

The structural versatility of 2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide also lends itself to applications in materials science. Its unique combination of aromatic and sulfonamide groups makes it an ideal candidate for use in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties. Recent breakthroughs in this area have been documented in *Advanced Materials*, where researchers utilized this compound to develop novel polymeric materials with enhanced thermal stability and mechanical strength.

In addition to its therapeutic and materials science applications, CAS No. 852543-97-6 has found utility in analytical chemistry as a highly sensitive probe for detecting trace amounts of heavy metals in environmental samples. Its ability to form stable complexes with metal ions has made it an invaluable tool in environmental monitoring and quality control processes.

Looking ahead, the future prospects for 2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide are exceptionally promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield groundbreaking results in the near future.

In conclusion, CAS No. 852543-97-6, or 2-(N-benzyl-2-phenylethenesulfonamido)-N-(4-cyanophenyl)acetamide, represents a cutting-edge advancement in modern chemistry. Its diverse applications across multiple disciplines underscore its significance as a versatile molecule with immense potential. As research continues to uncover new facets of its properties, this compound is poised to play a pivotal role in shaping the future of science and technology.